Cas no 1254694-59-1 (Ethyl 2-(5-bromothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-(5-bromothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 1254694-59-1
• MF: C₁₁H₁₀BrNO₂S₂
• MW: 332.236599445343
• CID: 2104835
• Update Time: 2023-08-03

Ethyl 2-(5-bromothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-?(5-?bromo-?2-?thienyl)?-?4-?methyl-5-?Thiazolecarboxylic acid? ethyl ester
• Ethyl 2-(5-bromothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate

• Inchi： 1S/C11H10BrNO2S2/c1-3-15-11(14)9-6(2)13-10(17-9)7-4-5-8(12)16-7/h4-5H,3H2,1-2H3
• InChI Key： IGIYNXDXTOXYEK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NC(C)=C(C(=O)OCC)S2)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Topological Polar Surface Area: 95.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives